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Compound of Interest

Compound Name: N,N-Diethylpropionamide
CAS No.: 1114-51-8
Cat. No.: B073092
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N,N-
Diethylpropionamide, a valuable intermediate in various chemical syntheses. The following
sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data, along with the experimental protocols used for their acquisition.

Chemical Structure

Caption: Chemical structure of N,N-Diethylpropionamide.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for N,N-
Diethylpropionamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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H NMR (Proton NMR) Data

Chemical Shift ()

Multiplicity Integration Assignment

pPpm

CHs (from two ethyl
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~1.15 t 3H 2 Propiony

group)

CH: (from propionyl
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group)
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13C NMR (Carbon-13 NMR) Data[1][2][3]

Chemical Shift (8) ppm Assighment

~10 CHs (from propionyl group)
~13 CHs (from ethyl groups on N)
~27 CHz (from propionyl group)
~41 CHz (from ethyl groups on N)
~173 C=0 (carbonyl)

Infrared (IR) Spectroscopy

Wavenumber (cm~?) Vibrational Mode
~2970 C-H stretch (alkane)
~1640 C=0 stretch (amide)
~1460 C-H bend (alkane)
~1270 C-N stretch
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Mass Spectrometry (MS)

m/z Interpretation

129 [M]* (Molecular ion)[4][5]

100 [M - C2Hs]*

72 [M - C2HsCQ]*

58 [CH3CH2N=CH2]* (Base Peak)[4]
57 [M - CaHsQ]*

44 [C2HsN]*

29 [C2Hs]*[4]

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of N,N-Diethylpropionamide was dissolved in
0.5-0.7 mL of deuterated chloroform (CDCIs) containing 0.03% v/v tetramethylsilane (TMS) as
an internal standard. The solution was then transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition: *H and *3C NMR spectra were recorded on a Bruker
Avance 400 MHz spectrometer.[6] For *H NMR, a standard pulse sequence was used with a
spectral width of 16 ppm, an acquisition time of 4 seconds, and a relaxation delay of 1 second.
For 13C NMR, a proton-decoupled pulse sequence was employed with a spectral width of 240
ppm, an acquisition time of 1 second, and a relaxation delay of 2 seconds. All chemical shifts
are reported in parts per million (ppm) relative to TMS (& 0.00).[6]

Infrared (IR) Spectroscopy

Sample Preparation: As N,N-Diethylpropionamide is a liquid at room temperature, the IR
spectrum was obtained using the neat liquid. A single drop of the neat liquid was placed
between two potassium bromide (KBr) plates to form a thin film.
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Instrumentation and Data Acquisition: The FTIR spectrum was recorded on a Shimadzu
IRAffinity-1 FTIR spectrometer.[7] The spectrum was acquired in the range of 4000-400 cm~1
with a resolution of 4 cm~1. A background spectrum of the clean KBr plates was recorded prior
to the sample analysis and was automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Preparation: The sample was introduced directly into the mass spectrometer via a
heated probe. A small amount of the liquid sample was placed in a capillary tube, which was
then inserted into the probe.

Instrumentation and Data Acquisition: The mass spectrum was obtained using an electron
ionization (EI) source on a time-of-flight (TOF) mass spectrometer.[8][9] The sample was
vaporized at an inlet temperature of 200°C. The ionization energy was set to 70 eV.[8] The
mass analyzer scanned a mass-to-charge (m/z) range of 10-200.

Data Interpretation Workflows

The following diagrams illustrate the logical workflows for interpreting the spectroscopic data.
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Caption: Workflow for NMR spectral interpretation.
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Caption: Workflow for IR spectral interpretation.
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Caption: Workflow for Mass Spectrometry data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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